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Compound of Interest

Compound Name:
3-((tetrahydro-2H-pyran-4-

yl)oxy)piperidine

CAS No.: 933736-29-9

Cat. No.: B1464473

Get Quote

Piperidine, a six-membered nitrogen-containing heterocycle, is one of the most ubiquitous

scaffolds in medicinal chemistry, present in a vast array of pharmaceuticals and natural

alkaloids.[1][2] Its derivatives exhibit a wide pharmacological spectrum, including applications

as anti-diabetic, anti-cancer, analgesic, and antipsychotic agents.[1][3] When combined with an

ether linkage, the resulting piperidine ether derivatives present a unique structural motif with

significant implications for a drug candidate's absorption, distribution, metabolism, and

excretion (ADME) properties.

The ether group can modify the molecule's polarity and hydrogen bonding capacity, while the

piperidine ring influences solubility and provides a key interaction point for protein targets.

However, both moieties are also susceptible to extensive metabolic transformation, primarily in

the liver. Understanding these potential metabolic pathways is not merely an academic

exercise; it is a critical directive in drug development. The metabolic fate of a compound

dictates its pharmacokinetic profile, duration of action, and potential for drug-drug interactions

or the formation of toxic byproducts.[4]
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This guide, intended for researchers and drug development professionals, provides a detailed

exploration of the principal metabolic pathways governing piperidine ether derivatives. We will

delve into the enzymatic machinery responsible for these transformations, present robust in

vitro methodologies for their characterization, and offer insights grounded in established

biochemical principles.

Part 1: Phase I Metabolic Pathways -
Functionalization Reactions
Phase I metabolism introduces or exposes functional groups on a xenobiotic, typically making it

more polar and a suitable substrate for subsequent Phase II reactions.[5] For piperidine ether

derivatives, these reactions are predominantly oxidative, catalyzed by the cytochrome P450

(CYP) superfamily of enzymes located primarily in the liver.[6][7]

Metabolism of the Ether Linkage: O-Dealkylation
A primary and often significant metabolic route for ether-containing compounds is O-

dealkylation.[7] This process is not a direct cleavage of the C-O bond. Instead, it is a CYP-

mediated oxidation of the carbon atom alpha to the ether oxygen.[8][9]

The mechanism proceeds as follows:

α-Carbon Hydroxylation: A CYP enzyme abstracts a hydrogen atom from the carbon

adjacent to the ether oxygen, followed by the insertion of a hydroxyl group.

Hemiacetal Formation: This creates an unstable hemiacetal (or hemiketal) intermediate.

Spontaneous Cleavage: The hemiacetal intermediate spontaneously decomposes, cleaving

the C-O bond to yield an alcohol or phenol and a corresponding aldehyde or ketone.[8]

This pathway effectively removes the alkyl/aryl group attached to the ether, often leading to a

significant change in the compound's pharmacological activity and physicochemical properties.

Metabolism of the Piperidine Ring
The piperidine ring itself is a substrate for several oxidative reactions, which can occur

concurrently with or independently of ether metabolism.[3][6]
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N-Dealkylation: If the piperidine nitrogen is substituted (a tertiary amine), N-dealkylation is a

very common metabolic pathway.[10][11] Similar to O-dealkylation, this process involves

CYP-catalyzed hydroxylation of the carbon alpha to the nitrogen, forming an unstable

carbinolamine intermediate that breaks down to yield a secondary amine and an aldehyde.

[10] For many drugs containing a 4-aminopiperidine moiety, N-dealkylation is the

predominant metabolic route, often catalyzed by CYP3A4.[3][6]

Ring Hydroxylation: Direct oxidation of the carbon atoms within the piperidine ring can occur.

The site of hydroxylation is influenced by steric and electronic factors, but oxidation at the C-

3 or C-4 positions is common. This introduces a polar hydroxyl group, increasing water

solubility.

α-Carbon Oxidation (Lactam Formation): Oxidation of the carbon atom adjacent (alpha) to

the piperidine nitrogen can lead to the formation of a cyclic amide, known as a lactam.[3]

This is a significant pathway for many alicyclic amines.

N-Oxidation: The piperidine nitrogen itself can be oxidized by CYPs or flavin-containing

monooxygenases (FMOs) to form an N-oxide.[3][9] This pathway is generally more common

for secondary and tertiary amines.

Ring Opening: In some cases, metabolic processes can lead to the opening of the piperidine

ring. This can be initiated by hydroxylation, which forms an intermediate that can rearrange

and cleave, producing linear amine derivatives.[12] For instance, studies on piperine (an

alkaloid containing a piperidine moiety) have shown that hydroxylation can lead to the

formation of carbinolamine derivatives which then undergo ring-opening.[12]

The following diagram illustrates the primary Phase I metabolic pathways for a hypothetical

piperidine ether derivative.
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Caption: Principal Phase I metabolic pathways for piperidine ether derivatives.

Key Enzymes in Phase I Metabolism
While many enzymes can contribute to biotransformation, the Cytochrome P450 family is

paramount.
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Enzyme Family Primary Isoforms Involved
Common Reactions
Catalyzed

Cytochrome P450 (CYP)
CYP3A4, CYP2D6, CYP1A2,

CYP2C9, CYP2C19

O-Dealkylation, N-

Dealkylation, Ring

Hydroxylation, Lactam

Formation.[6][13]

Flavin-containing

Monooxygenases (FMO)
FMO3 N-Oxidation.[9]

CYP3A4 is a major contributor to the metabolism of a vast number of drugs, and it is frequently

implicated in the N-dealkylation of piperidine-containing compounds.[3][6] CYP2D6 also plays a

significant role, particularly for compounds with a basic nitrogen atom, and can be a major

contributor to ring hydroxylation.[6] The involvement of specific CYP isoforms is a critical

consideration due to the high potential for drug-drug interactions and known genetic

polymorphisms that can alter metabolic rates between individuals.

Part 2: Phase II Metabolic Pathways - Conjugation
Reactions
Phase II metabolism involves the conjugation of the parent drug or its Phase I metabolites with

endogenous polar molecules. This process, catalyzed by transferase enzymes, dramatically

increases the water solubility of the compound, facilitating its excretion via urine or bile.[9]

Glucuronidation
Glucuronidation is one of the most common Phase II pathways.[9] It involves the transfer of

glucuronic acid from the cofactor uridine 5'-diphospho-glucuronic acid (UDPGA) to a

nucleophilic functional group, such as a hydroxyl group generated during Phase I. The reaction

is catalyzed by UDP-glucuronosyltransferases (UGTs).[14] For piperidine ether derivatives, the

alcohol/phenol metabolites from O-dealkylation and the hydroxylated piperidine ring

metabolites are prime substrates for UGT enzymes.[10]

Sulfation
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Sulfation is another key conjugation pathway, involving the transfer of a sulfonate group from

the cofactor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to a hydroxyl or amino group. This

reaction is catalyzed by sulfotransferases (SULTs).[14][15] Phenolic metabolites, in particular,

are excellent substrates for sulfation. The expression and activity of UGT and SULT enzymes

can be influenced by various factors, including co-administered drugs. For example, piperine

has been shown to inhibit UGTs and SULTs, which can enhance the bioavailability of other

compounds.[16][17]

The following diagram illustrates the progression from Phase I metabolites to Phase II

conjugates.
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Caption: Phase II conjugation pathways for hydroxylated metabolites.
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Part 3: Experimental Methodologies for Metabolic
Profiling
Investigating the metabolic fate of a novel piperidine ether derivative is a cornerstone of

preclinical development. In vitro methods offer a cost-effective and high-throughput approach to

identify major metabolites, determine metabolic stability, and pinpoint the enzymes responsible.

[18][19]

In Vitro Experimental Systems
The choice of an in vitro system depends on the specific question being addressed.

Human Liver Microsomes (HLM): These are vesicles of the endoplasmic reticulum isolated

from hepatocytes. HLMs are enriched in Phase I (CYP, FMO) and some Phase II (UGT)

enzymes.[18][20] They are the most common system for determining metabolic stability

(intrinsic clearance) and for initial metabolite identification.[18]

Liver S9 Fraction: This is a supernatant fraction of a liver homogenate that contains both

microsomal and cytosolic enzymes, offering a more complete profile of both Phase I and

Phase II enzymes (including SULTs).[20]

Hepatocytes: Primary hepatocytes are intact liver cells that contain the full complement of

metabolic enzymes and cofactors in their natural cellular environment.[19] They are

considered the "gold standard" for studying the full range of metabolic pathways, including

transport mechanisms.

Protocol: Metabolic Stability Assay using Human Liver
Microsomes
This protocol outlines a typical experiment to determine the rate at which a compound is

metabolized by HLM.

Objective: To determine the intrinsic clearance (Cl_int) of a piperidine ether derivative.

Materials:

Test compound stock solution (e.g., 10 mM in DMSO)
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Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)

Phosphate Buffer (e.g., 100 mM, pH 7.4)

NADPH regenerating system (e.g., NADPH-A/B solutions)

Positive control compound (e.g., a rapidly metabolized drug like Verapamil)

Negative control (without NADPH)

Quenching solution (e.g., ice-cold Acetonitrile with an internal standard)

96-well incubation plate and analytical plate

Procedure:

Preparation: Thaw HLM and other reagents on ice. Prepare a working solution of the test

compound and positive control by diluting the stock solution in buffer.

Incubation Mixture: In the incubation plate, prepare the main reaction mixture containing

phosphate buffer and HLM (final protein concentration typically 0.5-1.0 mg/mL). Pre-incubate

this mixture at 37°C for 5-10 minutes.

Initiate Reaction: Add the test compound working solution to the pre-warmed HLM mixture to

start the reaction (final substrate concentration typically 1 µM). For the negative control wells,

add buffer instead of the NADPH regenerating system. For all other wells, add the NADPH

regenerating system.

Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an

aliquot of the reaction mixture and add it to a well in the analytical plate already containing

the ice-cold quenching solution. The 0-minute time point should be taken immediately after

adding the compound, before adding NADPH.

Sample Processing: Once all time points are collected, centrifuge the analytical plate (e.g., at

4000 rpm for 20 minutes) to pellet the precipitated proteins.

Analysis: Transfer the supernatant to a new plate for analysis by Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).[21]
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Data Analysis: Quantify the remaining parent compound at each time point relative to the

internal standard. Plot the natural log of the percentage of parent compound remaining

versus time. The slope of this line gives the elimination rate constant (k). The half-life (t½)

can be calculated as 0.693/k, and intrinsic clearance can be derived from this data.

The following diagram illustrates this experimental workflow.
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Caption: Workflow for a Human Liver Microsome (HLM) stability assay.

Analytical Techniques for Metabolite Identification
Identifying the structures of metabolites is crucial for understanding bioactivation or

detoxification pathways.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the cornerstone

technique for both quantifying the parent drug and identifying its metabolites.[21][22] High-

resolution mass spectrometry (HRMS) provides accurate mass measurements, allowing for

the determination of the elemental composition of metabolites.[23] Tandem MS (MS/MS)

fragments the metabolite ions, providing structural information that helps pinpoint the site of

metabolic modification (e.g., distinguishing between hydroxylation on the piperidine ring

versus an attached aromatic ring).[21]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While less sensitive than MS, NMR is a

powerful tool for the unambiguous structural elucidation of metabolites, especially when

sufficient quantities can be generated and isolated.[22]

Conclusion
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Piperidine ether derivatives represent a valuable class of compounds in drug discovery, but

their structural complexity necessitates a thorough and proactive investigation of their

metabolic fate. The primary metabolic pathways involve Phase I oxidation of both the ether

linkage (O-dealkylation) and the piperidine ring (N-dealkylation, hydroxylation, lactam

formation), driven largely by CYP enzymes like CYP3A4 and CYP2D6. The resulting

hydroxylated metabolites are then readily conjugated in Phase II via glucuronidation and

sulfation to facilitate excretion.

A systematic approach using robust in vitro tools such as human liver microsomes, coupled

with advanced analytical techniques like LC-MS/MS, is essential. This allows for the early

identification of metabolic liabilities, prediction of pharmacokinetic behavior, and mitigation of

risks associated with drug-drug interactions or toxic metabolite formation. By integrating

metabolic profiling into the early stages of the design-make-test-analyze cycle, researchers can

engineer molecules with optimized stability and safety profiles, ultimately increasing the

probability of clinical success.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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